Cas no 358678-81-6 (4-(4-Phenylpiperazin-1-yl)methylbenzoic acid)

• Product Name: 4-(4-Phenylpiperazin-1-yl)methylbenzoic acid
• CAS No: 358678-81-6
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• MDL: MFCD00976790
• CID: 4713476
• Update Time: 2025-09-28

4-(4-Phenylpiperazin-1-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-phenylpiperazin-1-yl)methyl]benzoic Acid
• Oprea1_272626
• benzoic acid, 4-[(4-phenyl-1-piperazinyl)methyl]-
• BBL000992
• STK804629
• SP4179
• 4-(4-Phenylpiperazin-1-yl)methylbenzoic acid

• MDL： MFCD00976790
• Inchi： 1S/C18H20N2O2/c21-18(22)16-8-6-15(7-9-16)14-19-10-12-20(13-11-19)17-4-2-1-3-5-17/h1-9H,10-14H2,(H,21,22)
• InChI Key： QPRWXULBKHXFQL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CN1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 352
• Topological Polar Surface Area: 43.8

Additional information on 4-(4-Phenylpiperazin-1-yl)methylbenzoic acid

Recent Advances in the Study of 4-(4-Phenylpiperazin-1-yl)methylbenzoic acid (CAS: 358678-81-6)

4-(4-Phenylpiperazin-1-yl)methylbenzoic acid (CAS: 358678-81-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile scaffold for drug development, particularly in the context of central nervous system (CNS) disorders and cancer therapeutics. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

The compound, which features a phenylpiperazine moiety linked to a benzoic acid group, has been the subject of extensive structural-activity relationship (SAR) studies. Researchers have explored modifications to its core structure to enhance its binding affinity and selectivity for various biological targets. Notably, recent publications have demonstrated its efficacy as a modulator of dopamine and serotonin receptors, suggesting potential applications in the treatment of psychiatric disorders such as schizophrenia and depression.

In addition to its CNS applications, 4-(4-Phenylpiperazin-1-yl)methylbenzoic acid has shown promise in oncology research. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory effects on specific kinase pathways involved in tumor proliferation. The study utilized in vitro and in vivo models to validate these findings, paving the way for further preclinical development.

The synthesis of 4-(4-Phenylpiperazin-1-yl)methylbenzoic acid has also seen advancements. Recent protocols emphasize greener chemistry approaches, reducing the reliance on hazardous solvents and improving yield. For instance, a team at the University of Cambridge developed a one-pot synthesis method that achieves a 90% yield under mild conditions, as detailed in their 2022 publication in Organic Process Research & Development.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further optimization. Ongoing research is focused on addressing these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(4-Phenylpiperazin-1-yl)methylbenzoic acid (CAS: 358678-81-6) represents a compelling area of research with broad therapeutic potential. The latest studies underscore its versatility and provide a foundation for future drug discovery efforts. As the field progresses, continued exploration of its mechanisms and applications will be critical to unlocking its full potential.